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Compound of Interest

Compound Name: 2,5,6-Trichloronicotinoyl chloride

Cat. No.: B3273326

Technical Support Center: 2,5,6-
Trichloronicotinoyl Chloride

This technical support guide provides essential information for researchers, scientists, and drug
development professionals on the safe handling and use of 2,5,6-Trichloronicotinoyl
chloride.

Safety and Hazard Information

2,5,6-Trichloronicotinoyl chloride is a corrosive and moisture-sensitive compound that
requires strict safety protocols.

GHS Hazard Classification:

e Skin Corrosion (Category 1B/1C)
e Serious Eye Damage (Category 1)
o Corrosive to metals (Category 1)
Hazard Statements:

o H314: Causes severe skin burns and eye damage.
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e H290: May be corrosive to metals.

Precautionary Statements:

e Prevention:

o P260: Do not breathe dust.

o P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e Response:

[¢]

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

o P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water/shower.

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

o P310: Immediately call a POISON CENTER or doctor/physician.

Physical and Chemical Properties
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Property Value Source
CAS Number 58584-88-6 [11[2]
Molecular Formula CeHCIsNO [2]
Molecular Weight 244.89 g/mol [3]
Appearance Data not available

Melting Point Data not available [3]
Boiling Point Data not available [3]
Solubility Reacts with water.[4] [4]

Troubleshooting Guide

This guide addresses common issues encountered during experiments with 2,5,6-
Trichloronicotinoyl chloride.

Q1: My reaction is sluggish or has failed to produce the desired product.

Al: The most common cause of reaction failure is the degradation of the 2,5,6-
Trichloronicotinoyl chloride starting material due to moisture. This compound is highly
moisture-sensitive.[5]

» Verify Reagent Quality: Ensure the reagent was stored in a tightly sealed container under an
inert atmosphere (e.g., nitrogen or argon) and in a dry environment.

e Use Anhydrous Conditions: All solvents and other reagents must be rigorously dried before
use. Glassware should be oven-dried or flame-dried immediately before the experiment.

e Check Reaction Temperature: Some reactions may require specific temperature control.
Ensure your reaction is proceeding at the optimal temperature.

o Inert Atmosphere: Perform the reaction under an inert atmosphere to prevent atmospheric
moisture from interfering.

Q2: | observe fuming when | open the reagent bottle.
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A2: This is a strong indication of moisture contamination. The acyl chloride is reacting with
atmospheric water vapor to produce hydrogen chloride (HCI) gas, which is visible as fumes.
The reagent may be patrtially or fully hydrolyzed and may not be suitable for your reaction. It is
critical to handle the material in a well-ventilated fume hood.

Q3: The product yield is low, and | have a significant amount of a water-soluble byproduct.

A3: This suggests that your starting material or reaction solvent contained water. 2,5,6-
Trichloronicotinoyl chloride readily hydrolyzes to 2,5,6-trichloronicotinic acid. This acid
byproduct is more water-soluble than the desired product and can lead to low yields and
purification challenges. To avoid this, strictly adhere to anhydrous techniques.

Q4: During workup with an aqueous solution, the mixture becomes very hot.

A4: The reaction of unreacted 2,5,6-Trichloronicotinoyl chloride with water is exothermic.
When quenching the reaction, perform the addition of the aqueous solution slowly and with
external cooling (e.g., an ice bath) to manage the heat generated.
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Reaction Incomplete or Failed

Was the reagent exposed to air/moisture?

Yes

Were anhydrous solvents and

reagents used? Action: Use a fresh, properly stored

batch of reagent.

Root Cause: Reagent Hydrolysis. 1

Was the reaction run

under an inert atmosphere? Action: Rigorously dry all solvents,

reagents, and glassware.

Root Cause: Water in reaction. 1

Review other parameters:
Root Cause: Atmospheric moisture. - Temperature
Action: Improve inert atmosphere setup. - Stoichiometry

- Reaction Time

Troubleshooting Experimental Failures

Click to download full resolution via product page
Caption: Troubleshooting workflow for reactions involving 2,5,6-Trichloronicotinoyl chloride.

Frequently Asked Questions (FAQS)

Q: What is the primary hazard of this chemical? A: It is highly corrosive and causes severe skin
burns and eye damage. It also reacts with water, which can generate corrosive HCI gas.
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Q: What personal protective equipment (PPE) should | wear? A: Always wear chemical-
resistant gloves (e.g., impervious gloves), safety goggles or a face shield, and a lab coat.[5] All
handling should be done inside a certified chemical fume hood.

Q: How should I store 2,5,6-Trichloronicotinoyl chloride? A: Store in a tightly closed
container in a cool, dry, and well-ventilated area away from incompatible materials like water
and strong oxidizing agents.[5][6][7] The container should be kept under a dry, inert
atmosphere. It is designated as a corrosive material and should be stored in a corrosives area.

[5]

Q: What should | do in case of a spill? A: Evacuate the area. Wearing full PPE, cover the spill
with an inert absorbent material like sand, silica gel, or vermiculite.[6][7] Collect the material
into a suitable, closed container for disposal.[6][7] Avoid generating dust. Do not use water to
clean the spill as it will react. Prevent the spill from entering drains.

Q: What is the correct first aid procedure for exposure? A:

o Skin Contact: Immediately take off all contaminated clothing and rinse the skin with plenty of
water for at least 15 minutes. Seek immediate medical attention.[7]

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for several minutes,
removing contact lenses if possible. Seek immediate medical attention from an
ophthalmologist.[5]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[7]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[5]

Q: How should | dispose of waste containing this chemical? A: Dispose of contents/container to
an approved waste disposal plant.[5] Chemical waste generators must consult local, regional,
and national hazardous waste regulations to ensure complete and accurate classification.[5][6]

Experimental Protocol: Synthesis of 2,5,6-
Trichloropyridin-3-amide
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This protocol is adapted from a general procedure for the synthesis of 2,5,6-trichloropyridin-3-
amide.[8]

Materials:

2,5,6-Trichloronicotinoyl chloride

Dioxane (anhydrous)

Ammonium hydroxide (28% aqueous solution)

Dichloromethane

Anhydrous sodium sulfate
Procedure:

 In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert
atmosphere, dissolve 2,5,6-Trichloronicotinoyl chloride (1.0 eq) in anhydrous dioxane.

e Cool the solution to 0 °C using an ice bath.

e Slowly add concentrated ammonium hydroxide (28% NHs solution) dropwise to the stirred
solution at 0 °C.

 After the addition is complete, continue stirring the reaction mixture at 0 °C for an additional
10 minutes.

o Transfer the reaction mixture to a separatory funnel and extract the product with
dichloromethane (3x volumes).

o Combine the organic layers.
e Dry the combined organic phase over anhydrous sodium sulfate.

« Filter the mixture to remove the drying agent.
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+ Concentrate the filtrate under reduced pressure to yield the crude 2,5,6-trichloropyridin-3-
amide.

Safety Notes:
e The reaction is exothermic and should be performed with cooling.
« Ammonia and dichloromethane are volatile and should be handled in a fume hood.

* Always wear appropriate PPE, including gloves, lab coat, and eye protection.

2,5,6-Trichloronicotinoyl

H20 (Moisture) Chloride

Nucleophile (R-NH-2)

Amination Reaction
(Desired)

Hydrolysis Reaction
(Undesired)

2,5,6-Trichloronicotinic Acid

. HCI Gas (Corrosive Fumes) Desired Amide Product Amine Hydrochloride Salt
(Inactive Byproduct)

Click to download full resolution via product page

Caption: Reactivity pathways for 2,5,6-Trichloronicotinoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bocsci.com [bocsci.com]

2. Page loading... [wap.guidechem.com]

3. Cas 69422-73-7,2,4,6-trichloronicotinoyl chloride | lookchem [lookchem.com]

4. 2,4,6-Trichlorobenzoyl chloride - Wikipedia [en.wikipedia.org]

5. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3273326?utm_src=pdf-body-img
https://www.benchchem.com/product/b3273326?utm_src=pdf-body
https://www.benchchem.com/product/b3273326?utm_src=pdf-custom-synthesis
https://www.bocsci.com/2-5-6-trichloronicotinoyl-chloride-cas-58584-88-6-item-284653.html
https://wap.guidechem.com/trade/2-5-6-trichloronicotinoyl-chlo-id4885055.html
https://www.lookchem.com/casno69422-73-7.html
https://en.wikipedia.org/wiki/2,4,6-Trichlorobenzoyl_chloride
https://www.fishersci.com/store/msds?partNumber=AC335180250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3273326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

6. fishersci.com [fishersci.com]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. 2,5,6-trichloronicotinaMide synthesis - chemicalbook [chemicalbook.com]
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Trichloronicotinoyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
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trichloronicotinoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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